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Compound of Interest

Compound Name: Deuterium iodide

Cat. No.: B075951 Get Quote

Disclaimer: This document provides guidance on the safe handling of Deuterium Iodide. Due

to the limited availability of a specific Safety Data Sheet (SDS) for Deuterium Iodide, the

following recommendations are based on the well-documented hazards and handling

procedures for Hydrogen Iodide (HI), its non-deuterated analogue. The chemical properties and

hazards of Deuterium Iodide are expected to be nearly identical to those of Hydrogen Iodide.

Deuterium Iodide (DI) is a corrosive gas that can cause severe skin burns and eye damage. It

is crucial for researchers, scientists, and drug development professionals to adhere to strict

safety protocols to mitigate risks. This guide provides essential, immediate safety and logistical

information, including operational and disposal plans.

Physical and Chemical Properties
A summary of the key physical and chemical properties of Hydrogen Iodide, which are

anticipated to be similar for Deuterium Iodide, is provided below.
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Property Value

Molecular Formula DI

Melting Point -50 °C / -58 °F[1]

Boiling Point -35 °C / -31 °F[1]

Vapor Density 4.5 (Air = 1)[1]

Water Solubility Soluble

Appearance Colorless to yellow liquid with a pungent odor[2]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is mandatory when handling Deuterium
Iodide. The following table summarizes the required PPE.
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Body Part Required PPE Specifications and Usage

Eyes/Face Safety goggles and face shield

Chemical splash goggles are

required. A face shield must be

worn over the goggles when

there is a risk of splashing or

when handling larger

quantities.[3]

Hands Chemical-resistant gloves

Neoprene or other gloves

resistant to corrosive materials

are recommended.[4] Always

inspect gloves for damage

before use and change them

immediately if contaminated.

Body
Chemical-resistant apron or

coverall

A full-length, chemical-resistant

apron or coverall should be

worn to protect against

splashes and spills.[4][5]

Respiratory Respirator

A full-face respirator with

appropriate cartridges for acid

gases is necessary when

working outside of a fume

hood or when dealing with a

leak.[4] For routine handling, a

certified chemical fume hood is

essential.

Feet
Closed-toe, chemical-resistant

footwear

Safety boots with reinforced

soles and toe caps are

recommended to protect

against spills and falling

objects.[5]

Experimental Protocols: Handling and Storage
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Proper handling and storage procedures are critical to ensuring the safety of laboratory

personnel and maintaining the integrity of the chemical.

Receiving and Inspection:

Upon receipt, visually inspect the cylinder for any signs of damage or leaks.

Ensure the cylinder is clearly labeled as Deuterium Iodide with the appropriate hazard

warnings.

Transport cylinders using a suitable hand truck; do not drag, roll, or slide them.[6]

Handling:

All work with Deuterium Iodide must be conducted in a well-ventilated area, preferably

within a certified chemical fume hood.[2][7]

Use only compatible materials and equipment rated for corrosive gas service.

Ensure that all connections are secure to prevent leaks.

Close the cylinder valve after each use and when the cylinder is empty.

Storage:

Store Deuterium Iodide cylinders in a cool, dry, well-ventilated area, away from direct

sunlight and heat sources.[1]

Cylinders should be stored upright and firmly secured to prevent falling.[6]

Store separately from incompatible materials such as strong oxidizers, bases, and metals.[2]

Ensure the storage area is equipped with appropriate emergency equipment, including an

eyewash station and a safety shower.[3]

Disposal Plan
Deuterium Iodide and its containers must be disposed of as hazardous waste in accordance

with all federal, state, and local regulations.
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Unused Product: Unused or excess Deuterium Iodide should be returned to the supplier or

disposed of through a licensed chemical waste disposal company. Do not attempt to

neutralize or dispose of it in the general waste or down the drain.[1][2]

Empty Cylinders: Return empty cylinders to the supplier with the valve closed and the valve

cap in place.[6] Do not attempt to refill or reuse the cylinders.

Contaminated Materials: Any materials contaminated with Deuterium Iodide, such as

absorbent pads or PPE, must be collected in a sealed, labeled container and disposed of as

hazardous waste.

Mandatory Visualizations
Standard Operating Procedure for Handling Deuterium
Iodide
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Standard Operating Procedure for Handling Deuterium Iodide

Receiving and Inspection

Secure Storage in Ventilated Area

Inspect for damage

Don Appropriate PPE

Work in Chemical Fume Hood

Perform Experiment

Close Cylinder Valve

Decontaminate Work Area

Doff PPE

Dispose of Waste

Return Cylinder to Storage

Click to download full resolution via product page

Caption: Workflow for the safe handling of Deuterium Iodide from receipt to disposal.
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Emergency Response for a Deuterium Iodide Spill
Emergency Response for a Deuterium Iodide Spill

Deuterium Iodide Spill Occurs

Evacuate Immediate Area

Alert Others and Call for Help

Increase Ventilation (if safe)

Don Full PPE

Contain Spill with Absorbent

Neutralize (if applicable)

Use appropriate neutralizer

Clean Up and Decontaminate

Dispose of Hazardous Waste

Report Incident

Click to download full resolution via product page
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Caption: Step-by-step emergency response procedure for a Deuterium Iodide spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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